Cas no 1803610-68-5 (N-cyclopentylazetidine-3-sulfonamide hydrochloride)

• Product Name: N-cyclopentylazetidine-3-sulfonamide hydrochloride
• CAS No: 1803610-68-5
• CID: 4618244
• PubChem ID: 75481273
• Update Time: 2025-05-20

N-cyclopentylazetidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopentylazetidine-3-sulfonamide hydrochloride

Additional information on N-cyclopentylazetidine-3-sulfonamide hydrochloride

N-Cyclopentylazetidine-3-Sulfonamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803610-68-5, commonly referred to as N-cyclopentylazetidine-3-sulfonamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The azetidine ring system, a four-membered cyclic amine, forms the core of this molecule, while the sulfonamide group introduces additional functional complexity. The cyclopentyl substituent further enhances the molecule's stereochemical and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-cyclopentylazetidine-3-sulfonamide hydrochloride. Researchers have employed various methodologies, including ring-opening reactions and nucleophilic substitutions, to construct the azetidine framework. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions. These attributes make it a promising candidate for pharmaceutical applications.

The pharmacological profile of N-cyclopentylazetidine-3-sulfonamide hydrochloride has been extensively studied in preclinical models. Studies have demonstrated its potential as a modulator of key biological targets, including ion channels and enzymes involved in neurological disorders. For instance, research published in *Nature Communications* highlights its ability to inhibit voltage-gated sodium channels, which could be therapeutically relevant for conditions such as epilepsy and chronic pain.

In addition to its pharmacological properties, the sulfonamide group in this compound plays a critical role in its bioavailability and metabolic stability. Sulfonamides are known for their ability to enhance drug absorption and reduce enzymatic degradation, making them valuable moieties in drug design. The integration of the cyclopentyl group further optimizes the molecule's lipophilicity, ensuring optimal distribution across biological membranes.

From a synthetic perspective, the construction of N-cyclopentylazetidine-3-sulfonamide hydrochloride involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of chiral catalysts and asymmetric synthesis techniques has been instrumental in achieving high enantiomeric excess, which is crucial for ensuring consistent pharmacokinetic behavior.

Looking ahead, ongoing research is focused on optimizing the therapeutic index of N-cyclopentylazetidine-3-sulfonamide hydrochloride by fine-tuning its chemical structure. Efforts are also underway to explore its potential in treating other indications, such as inflammation and neurodegenerative diseases. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, N-cyclopentylazetidine-3-sulfonamide hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a compelling candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the promise of making significant contributions to the development of novel therapeutic agents.